Cas no 1247483-84-6 (2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol)

• Product Name: 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol
• CAS No: 1247483-84-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5098543
• PubChem ID: 61308780
• Update Time: 2026-03-02

2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol

• Inchi： 1S/C10H19NO/c1-7(6-12)11-10-5-8-2-3-9(10)4-8/h7-12H,2-6H2,1H3
• InChI Key： ILSHPSOYMRYULN-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CC2CC1CC2)C

Additional information on 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol

Introduction to 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol (CAS No. 1247483-84-6)

2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With the CAS number 1247483-84-6, this molecule has garnered attention due to its unique structural features and potential biological activities. The bicyclo[2.2.1]heptan-2-yl moiety, a key structural component, contributes to the compound's complexity and may play a crucial role in its interactions with biological targets.

The compound's primary structure consists of a propan-1-ol backbone substituted with an amino group linked to the bicyclo[2.2.1]heptan ring system. This arrangement suggests potential applications in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory pathways. The presence of the bicyclo[2.2.1]heptan scaffold is reminiscent of natural products known for their pharmacological properties, such as certain terpenoids and steroids.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol may exhibit binding affinity to specific enzymes and receptors, making it a promising candidate for further investigation.

In the context of drug discovery, the compound's structural motif has been explored for its potential to modulate key biological processes. For instance, the bicyclo[2.2.1]heptan ring system is known to influence the conformational flexibility of molecules, which can be advantageous in designing drugs that require precise interactions with biological targets.

One area of particular interest is the potential application of 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol in treating inflammatory disorders. Preclinical studies have suggested that compounds with similar structural features may interfere with inflammatory cascades by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The amine group in this molecule could serve as a hydrogen bond acceptor or participate in hydrophobic interactions, enhancing its binding efficacy.

The synthesis of 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.1]heptan ring system requires sophisticated organic transformations, including ring-closing metathesis or intramolecular cyclizations. However, advances in synthetic methodologies have made such constructions more accessible, allowing for rapid exploration of analogues.

Recent publications highlight the use of biocatalytic approaches to enhance the synthesis of complex molecules like 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol. Enzymatic methods can provide high selectivity and yield under mild conditions, reducing the environmental impact of synthetic processes.

The pharmacokinetic properties of this compound are also under investigation. The propanol moiety suggests good solubility in both aqueous and lipid environments, which could facilitate its absorption and distribution within the body. Additionally, the molecular weight and lipophilicity profile may influence its metabolic stability and excretion pathways.

In conclusion, 2-({bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol represents a fascinating molecule with potential therapeutic applications in various disease areas, particularly inflammation and neurological disorders. Its unique structural features and predicted biological activities make it a valuable subject for further research and development.